Cas no 179534-78-2 (1-[2-(trifluoromethyl)benzoyl]piperazine)
1-[2-(Trifluoromethyl)benzoyl]piperazine is a versatile chemical intermediate featuring a piperazine core substituted with a 2-(trifluoromethyl)benzoyl group. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it valuable in medicinal chemistry and drug development. Its piperazine moiety provides a flexible scaffold for further functionalization, enabling the synthesis of diverse pharmacologically active molecules. This compound is particularly useful in the design of CNS-targeting agents, receptor modulators, and enzyme inhibitors due to its balanced physicochemical properties. The electron-withdrawing trifluoromethyl group also improves binding affinity in certain biological targets. It serves as a key building block for the development of novel therapeutic candidates with optimized pharmacokinetic profiles.
179534-78-2 structure
Product Name:1-[2-(trifluoromethyl)benzoyl]piperazine
CAS No:179534-78-2
MF:C12H13F3N2O
MW:258.239633321762
MDL:MFCD08442668
CID:1029122
PubChem ID:16733784
Update Time:2025-07-02
1-[2-(trifluoromethyl)benzoyl]piperazine Chemical and Physical Properties
Names and Identifiers
-
- Piperazin-1-yl(2-(trifluoromethyl)phenyl)methanone
- 1-([2-(TRIFLUOROMETHYL)PHENYL]CARBONYL)PIPERAZINE
- 2-Trifluoromethylbenzoylpiperazine
- piperazin-1-yl-[2-(trifluoromethyl)phenyl]methanone
- 1-[2-(TRIFLUOROMETHYL)BENZOYL]PIPERAZINE
- piperazine-1-yl-(2-trifluoroMethylphenyl)Methanone
- AKOS000125650
- DB-013775
- DTXSID50587457
- SCHEMBL25305
- piperazin-1-yl-(2-trifluoromethyl-phenyl)methanone
- starbld0000582
- GS3263
- piperazin-1-yl-(2-trifluoromethyl-phenyl)-methanone
- J-011462
- EN300-36079
- 179534-78-2
- Z228586838
- piperazin-1-yl-(2-trifluoromethylphenyl)methanone
- piperazin-1-yl-(2-trifluoromethylphenyl)-methanone
- (Piperazin-1-yl)[2-(trifluoromethyl)phenyl]methanone
- MFCD08442668
- Methanone, 1-piperazinyl[2-(trifluoromethyl)phenyl]-
- 1-[2-(trifluoromethyl)benzoyl]piperazine
-
- MDL: MFCD08442668
- Inchi: 1S/C12H13F3N2O/c13-12(14,15)10-4-2-1-3-9(10)11(18)17-7-5-16-6-8-17/h1-4,16H,5-8H2
- InChI Key: VDWDAGOWIJYIGH-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1C(N1CCNCC1)=O)(F)F
Computed Properties
- Exact Mass: 258.09800
- Monoisotopic Mass: 258.09799753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34000
- LogP: 2.01750
1-[2-(trifluoromethyl)benzoyl]piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139002965-1g |
Piperazin-1-yl(2-(trifluoromethyl)phenyl)methanone |
179534-78-2 | 95% | 1g |
$400.00 | 2022-04-02 | |
| TRC | T901378-25mg |
1-[2-(Trifluoromethyl)benzoyl]piperazine |
179534-78-2 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901378-50mg |
1-[2-(Trifluoromethyl)benzoyl]piperazine |
179534-78-2 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T901378-250mg |
1-[2-(Trifluoromethyl)benzoyl]piperazine |
179534-78-2 | 250mg |
$ 320.00 | 2022-06-02 | ||
| Chemenu | CM127870-1g |
piperazin-1-yl(2-(trifluoromethyl)phenyl)methanone |
179534-78-2 | 95% | 1g |
$282 | 2021-08-05 | |
| Chemenu | CM127870-1g |
piperazin-1-yl(2-(trifluoromethyl)phenyl)methanone |
179534-78-2 | 95% | 1g |
$281 | 2023-02-18 | |
| abcr | AB423420-1 g |
1-[2-(Trifluoromethyl)benzoyl]piperazine; . |
179534-78-2 | 1g |
€616.10 | 2023-04-24 | ||
| abcr | AB423420-5 g |
1-[2-(Trifluoromethyl)benzoyl]piperazine; . |
179534-78-2 | 5g |
€1106.00 | 2023-04-24 | ||
| Enamine | EN300-36079-0.05g |
1-[2-(trifluoromethyl)benzoyl]piperazine |
179534-78-2 | 95% | 0.05g |
$66.0 | 2023-06-15 | |
| Enamine | EN300-36079-0.1g |
1-[2-(trifluoromethyl)benzoyl]piperazine |
179534-78-2 | 95% | 0.1g |
$98.0 | 2023-06-15 |
1-[2-(trifluoromethyl)benzoyl]piperazine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:179534-78-2)1-[2-(trifluoromethyl)benzoyl]piperazine
Order Number:A1072450
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:50
Price ($):238.0
Email:sales@amadischem.com
1-[2-(trifluoromethyl)benzoyl]piperazine Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:179534-78-2)1-[2-(trifluoromethyl)benzoyl]piperazine
Purity:99%
Quantity:1g
Price ($):238.0